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CAS No.: 58096-46-1

Cat. No.: B1618201

Get Quote

Abstract
This document provides a comprehensive technical guide for researchers, analytical scientists,

and quality control professionals on the effective use of Caryophyllene Formate (CAS No.

58096-46-1) as a reference standard. Caryophyllene formate, a sesquiterpene ester, is a

significant component in the flavor and fragrance industries and serves as a critical marker for

quality assessment in natural product analysis.[1][2] These application notes delineate the

essential physicochemical properties, provide detailed, field-proven protocols for the

preparation of standard solutions, and outline a complete workflow for the validation of

analytical methods, primarily focusing on Gas Chromatography (GC). The causality behind

experimental choices is explained to ensure robust and reproducible results, adhering to the

principles of scientific integrity and self-validating systems.

Introduction to Caryophyllene Formate
Caryophyllene formate, also known as neo-patchouli, is a bicyclic sesquiterpene ester

recognized for its distinctive woody, spicy, and amber aroma profile.[3][4][5] It is found naturally

in some essential oils, such as that of Zingiber mioga, and is widely utilized as a fragrance and
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flavoring agent in cosmetics, perfumes, and food products.[1][6] The increasing demand for

natural and plant-derived ingredients necessitates precise analytical control to ensure product

identity, purity, and consistency.

The use of a well-characterized Caryophyllene Formate reference standard is paramount for:

Quality Control (QC): Quantifying the analyte in raw materials (e.g., essential oils) and

finished goods.

Method Development & Validation: Establishing reliable analytical methods for routine

analysis.

Stability Testing: Assessing the degradation of the compound under various storage

conditions.

Research & Development: Investigating the properties and potential applications of natural

products.

This guide is designed to equip laboratory professionals with the necessary protocols and

scientific rationale to confidently implement Caryophyllene Formate as a reference standard

in their analytical workflows.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a reference standard is

fundamental to its correct handling, storage, and application in analytical methods. The

properties of Caryophyllene Formate are summarized below.
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Property Value Reference(s)

CAS Number 58096-46-1 [7][8]

Molecular Formula C₁₆H₂₆O₂ [7][9]

Molecular Weight 250.38 g/mol [6][7][9]

Appearance Colorless to pale yellow liquid [2][10]

Boiling Point ~305 °C at 760 mmHg [7][11]

Flash Point ~124.7 °C [7][11]

Density ~1.03 g/cm³ [7][10]

Refractive Index ~1.507 at 20°C [7][10]

Solubility
Soluble in ethanol, methanol,

isopropanol. Insoluble in water.
[9][12]

LogP (o/w) ~4.6 - 5.0 [7][11]

Odor Profile
Woody, spicy, amber, sweet,

peppery
[2][3][9]

Reference Standard Preparation and Handling
The integrity of any quantitative analysis begins with the proper handling and preparation of the

reference standard. Errors at this stage will propagate throughout the entire analytical process.

Sourcing, Storage, and Stability
Procurement: The Caryophyllene Formate reference standard should be procured from a

reputable supplier that provides a comprehensive Certificate of Analysis (CoA). The CoA

must specify the purity (assay value, typically ≥95%), identity confirmation (e.g., by MS,

NMR), and a batch/lot number for traceability.

Storage: To ensure stability, the reference standard should be stored in a tightly sealed,

amber glass vial to protect it from light. It should be kept in a cool, controlled environment, as

recommended by the supplier, typically refrigerated.[13] While specific stability data is
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limited, related sesquiterpenes are known to be susceptible to oxidation and isomerization

when exposed to air, light, and heat.[14]

Handling: Always allow the standard to equilibrate to ambient laboratory temperature before

opening the container to prevent condensation of atmospheric moisture. Use calibrated

analytical balances and Class A volumetric glassware for all weighing and dilution steps.

Protocol 1: Preparation of Stock and Working Standard
Solutions
This protocol describes the preparation of a primary stock solution and a series of working

standards for constructing a calibration curve.

Materials:

Caryophyllene Formate Reference Standard

Methanol or Ethanol (HPLC or GC-grade)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

Calibrated micropipettes

Analytical balance (readable to 0.01 mg)

Ultrasonic bath

Procedure:

Prepare Primary Stock Solution (e.g., 1000 µg/mL):

Accurately weigh approximately 25 mg of the Caryophyllene Formate reference standard

into a 25 mL Class A volumetric flask. Record the exact weight.

Causality: Weighing a larger mass (e.g., >10 mg) minimizes the impact of weighing errors

on the final concentration accuracy.
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Add approximately 15 mL of GC-grade methanol or ethanol. The choice of solvent is

based on the high solubility of Caryophyllene Formate in alcohols.[9]

Sonicate the flask for 5-10 minutes to ensure complete dissolution of the standard.

Visually inspect for any undissolved particulate matter.

Allow the solution to return to ambient temperature.

Dilute to the mark with the same solvent. Cap and invert the flask at least 15 times to

ensure homogeneity.

Calculate the exact concentration using the formula: Concentration (µg/mL) = (Weight of

standard (mg) × Purity) / Volume of flask (mL) × 1000

Transfer the stock solution to a labeled amber glass vial and store under refrigeration.

Prepare Working Standard Solutions:

Prepare a series of at least five working standards by performing serial dilutions of the

primary stock solution. For example, to create a calibration curve ranging from 1 to 50

µg/mL.

Example Dilution Series:

50 µg/mL: Pipette 2.5 mL of the 1000 µg/mL stock into a 50 mL volumetric flask and

dilute to volume.

25 µg/mL: Pipette 2.5 mL of the 1000 µg/mL stock into a 100 mL volumetric flask and

dilute to volume.

10 µg/mL: Pipette 1 mL of the 1000 µg/mL stock into a 100 mL volumetric flask and

dilute to volume.

5 µg/mL: Pipette 0.5 mL of the 1000 µg/mL stock into a 100 mL volumetric flask and

dilute to volume.

1 µg/mL: Pipette 1 mL of the 50 µg/mL working standard into a 50 mL volumetric flask

and dilute to volume.
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Causality: Using a multi-point calibration curve is essential for confirming the linearity of

the detector response across the desired analytical range, a core requirement for method

validation.

Each working standard should be transferred to a labeled autosampler vial for analysis.

Application in Analytical Method Validation
Validation of an analytical method is the documented process that establishes, through

laboratory studies, that the performance characteristics of the method meet the requirements

for the intended analytical applications.[15][16] The following protocol outlines the validation of

a Gas Chromatography (GC) method for the quantification of Caryophyllene Formate.

Workflow for Analytical Method Validation
The following diagram illustrates the logical flow of a typical analytical method validation

process.
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Phase 1: Preparation

Phase 2: Data Acquisition

Phase 3: Evaluation & Reporting
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Linearity & Range

Sample Matrix
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Precision (Repeatability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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